![molecular formula C15H23O2- B1259634 (2E,6E)-farnesoate](/img/structure/B1259634.png)
(2E,6E)-farnesoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E,6E)-farnesoate is a polyunsaturated fatty acid anion obtained by deprotonation of the carboxy group of (2E,6E)-farnesoic acid; major species at pH 7.3. It is a polyunsaturated fatty acid anion and a methyl-branched fatty acid anion. It is a conjugate base of a (2E,6E)-farnesoic acid.
Scientific Research Applications
Hemolymph Regulation in Insects
Methyl farnesoate, including forms like (2E,6E)-farnesoate, has been identified in the hemolymph of various insect orders. Its presence, particularly in the American bird grasshopper, has been confirmed using advanced techniques like electron impact and chemical-ionization GC-MS, GC-FTIR, and 2D NMR. This compound, previously overlooked, is now recognized for its potential role as a circulating hormone in insects, with its levels varying across different developmental stages (Teal et al., 2014).
Analytical Methodology
In the realm of analytical chemistry, researchers have prepared this compound derivatives and utilized enantioselective separation techniques. For instance, Juvenile Hormone III was prepared from methyl this compound and subsequently separated using normal-phase high-performance liquid chromatography. The creation of a novel deuterium-substituted internal standard, [(2)H(3)]JH III, for LC-MS quantification highlights the analytical applications of this compound derivatives (Ichikawa et al., 2007).
Biotransformation Studies
In biotransformation research, the endophytic fungi isolated from temu hitam (Curcuma aeruginosa ROXB.) were used to transform 2E-6E-farnesol into 10,11-dihydroxi-2E-6E-farnesol. The process involved an intermediate 10,11-epoxi-2E-6E-farnesol, revealing the compound's role and potential in microbial transformation reactions (Agusta, 2013).
Role in Crustacean Physiology
Significant research has highlighted the role of this compound in crustacean physiology, emphasizing its importance in regulating molting, reproduction, morphogenesis, and behavior. Studies on species like Libinia emarginata and Oziotelphusa senex senex have shown that methyl farnesoate plays a pivotal role in these physiological processes (Nagaraju, 2007), (Reddy, Nagaraju, & Reddy, 2004).
Influence on Reproduction
Further insights into the role of methyl farnesoate in the regulation of reproduction have been gathered from studies on crustaceans like Travancoriana schirnerae and Macrobrachium malcolmsonii. These studies have demonstrated that methyl farnesoate significantly influences the reproductive cycle, particularly in the development of gonads (Ayanath & Sudha Devi Arath Raghavan, 2020), (Suraj, Nagaraju, & Reddy, 2003).
Properties
Molecular Formula |
C15H23O2- |
---|---|
Molecular Weight |
235.34 g/mol |
IUPAC Name |
(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoate |
InChI |
InChI=1S/C15H24O2/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)17/h7,9,11H,5-6,8,10H2,1-4H3,(H,16,17)/p-1/b13-9+,14-11+ |
InChI Key |
WJHFZYAELPOJIV-IJFRVEDASA-M |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/C(=O)[O-])/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CC(=O)[O-])C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.